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Compound of Interest

Compound Name: (S)-PFI-2 hydrochloride

Cat. No.: B610942

Introduction

(S)-PFI-2 hydrochloride is the inactive enantiomer of (R)-PFI-2, a potent and highly selective
inhibitor of the lysine methyltransferase SETD7.[1] Due to its lack of significant inhibitory
activity against SETD7 (approximately 500-fold less active than its (R)-enantiomer), (S)-PFI-2
serves as an ideal negative control for in-vitro and in-cell experiments designed to probe the
function of SETD7.[2][3] The (R)-enantiomer has been shown to affect cellular processes such
as the Hippo signaling pathway by modulating the localization of the transcriptional co-activator
YAP.[2][4] Proper preparation of stock solutions is critical for ensuring experimental
reproducibility and accuracy when using (S)-PFI-2 as a negative control.

These notes provide detailed protocols for the solubilization, preparation, and storage of (S)-
PFI-2 hydrochloride stock solutions for research applications.

Chemical and Physical Properties

A summary of the key properties of (S)-PFI-2 hydrochloride is provided below. It is important
to always refer to the batch-specific Certificate of Analysis (CoA) for the most accurate

molecular weight, as it may vary due to hydration.
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Property Value Reference
CAS Number 1627607-88-8 [3]
Molecular Formula C23H25F4N303S-HCI [3]
Molecular Weight 535.98 g/mol

Purity >95% - 297% [2][3]
Appearance Crystalline solid / Solid powder  [2][3]

Experimental Protocols

1. Materials and Equipment

e (S)-PFI-2 hydrochloride powder

e High-purity anhydrous Dimethyl Sulfoxide (DMSO)

e High-purity Ethanol (EtOH)

 Sterile, nuclease-free polypropylene microcentrifuge tubes
o Calibrated precision balance

o Calibrated micropipettes and sterile, filtered tips

o Vortex mixer

e Optional: Sonicator

2. Safety Precautions

» Always handle (S)-PFI-2 hydrochloride in a well-ventilated area, preferably a chemical
fume hood.[5][6]

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.[5]
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e Avoid inhalation of dust and contact with skin or eyes.[5][6]
o Refer to the Safety Data Sheet (SDS) for complete handling and emergency procedures.[3]
3. Preparation of Stock Solutions

This protocol outlines the steps to prepare a concentrated stock solution of (S)-PFI-2
hydrochloride. DMSO is the recommended solvent for achieving the highest concentration.

Step-by-Step Procedure:

Equilibration: Allow the vial of (S)-PFI-2 hydrochloride powder to equilibrate to room
temperature for at least 15-20 minutes before opening to prevent condensation.

» Weighing: Carefully weigh the desired amount of powder using a calibrated precision
balance. Perform this in a fume hood.

» Solvent Addition: Add the calculated volume of the appropriate solvent (e.g., DMSO) to the
vial containing the powder. Refer to Table 2 and Table 3 for solubility data and solvent
volumes.

» Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

e Sonication (Optional): If the compound does not fully dissolve, sonication in a water bath for
5-10 minutes can aid dissolution.[1]

 Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate
matter.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile polypropylene tubes.[1] Store the aliquots at -20°C for
short-term storage or -80°C for long-term storage.[1] The compound is stable for at least one
year when stored as a solvent solution at -80°C.[1]

Solubility Data
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Maximum Maximum

Solvent Concentration Concentration Reference
(mM) (mg/mL)

DMSO 100 mM 53.6 mg/mL

Ethanol 20 mM 10.72 mg/mL

Stock Solution Preparation Guide (using DMSO)

The following table provides pre-calculated solvent volumes to prepare stock solutions from

standard masses of the compound, based on a molecular weight of 535.98 g/mol .[7]

Desired Volume of DMSO Volume of DMSO Volume of DMSO

Concentration for 1 mg for 5 mg for 10 mg

1mM 1.87 mL 9.33 mL 18.66 mL

5mM 0.37 mL 1.87 mL 3.73 mL

10 mM 0.19 mL 0.93 mL 1.87 mL

50 mM 0.04 mL 0.19 mL 0.37 mL

100 mM 0.019 mL (19 pL) 0.093 mL (93 pL) 0.187 mL (187 pL)
Visualizations
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Caption: Role of SETD7 in the Hippo pathway and its modulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b610942#preparing-stock-solutions-of-s-pfi-2-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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